Cas no 49639-26-1 (1-phenyl-2-(phenylsulfinyl)ethanol)

49639-26-1 structure
Product name:1-phenyl-2-(phenylsulfinyl)ethanol
1-phenyl-2-(phenylsulfinyl)ethanol Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-2-(phenylsulfinyl)ethanol
- 1-phenyl-2-(phenylsulfinyl)-1-ethanol
- AC1L69MP
- AC1Q6YIG
- AGN-PC-00PZ08
- AR-1C5203
- CTK4J1478
- erythro-2-(phenylsulfinyl)-1-phenyl-1-ethanol
- NSC149681
- threo-2-(phenylsulfinyl)-1-phenyl-1-ethanol
- DTXSID40964314
- 49639-26-1
- MLS003106288
- NSC-149681
- SMR001821197
- CHEMBL2355181
- 2-(benzenesulfinyl)-1-phenyl-ethanol
- 2-(Benzenesulfinyl)-1-phenylethan-1-ol
- NSC 149681
-
- Inchi: InChI=1S/C14H14O2S/c15-14(12-7-3-1-4-8-12)11-17(16)13-9-5-2-6-10-13/h1-10,14-15H,11H2
- InChI Key: HDGGJVKMRKWGGQ-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C(CS(=O)C2=CC=CC=C2)O
Computed Properties
- Exact Mass: 246.07145086g/mol
- Monoisotopic Mass: 246.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 56.5Ų
1-phenyl-2-(phenylsulfinyl)ethanol Related Literature
-
Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
-
Yanli Ji,Yan Song,Jijun Zou,Wenbo Mi Phys. Chem. Chem. Phys., 2018,20, 6100-6107
-
Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
-
Marco Poppe,Changlong Chen,Helgard Ebert,Silvio Poppe,Marko Prehm,Christoph Kerzig,Feng Liu,Carsten Tschierske Soft Matter, 2017,13, 4381-4392
-
Zhenyuan Ji,Guoxing Zhu,Chaojun Chen,Kangmin Chen,Ren Bu,Limin Yang CrystEngComm, 2015,17, 2517-2522
49639-26-1 (1-phenyl-2-(phenylsulfinyl)ethanol) Related Products
- 2643368-51-6(Benzaldehyde, 3-ethoxy-5-methyl-)
- 1805117-60-5(2-Methoxy-3-nitro-5-(trifluoromethoxy)pyridine-4-carboxylic acid)
- 1795085-82-3(3-[1-(3,5-dimethoxybenzoyl)azetidin-3-yl]-1,3-thiazolidine-2,4-dione)
- 2172527-63-6(4-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1-methylpiperidin-4-ol)
- 2138182-94-0(1-(5-formylpyridin-2-yl)-4-methyl-1H-pyrazole-3-carboxylic acid)
- 2160799-28-8((4,4-Dimethyloxolan-2-yl)methanethiol)
- 1305324-02-0(1-(2,4,5-Trifluorophenyl)propan-2-one)
- 1860790-55-1(4-[1-(Aminomethyl)cyclopropyl]oxan-4-ol)
- 1603462-19-6(4-amino-2-(methoxymethyl)pyrimidine-5-carboxylic acid)
- 1805097-93-1(5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid)
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Rhino Pharmaceutical Tech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
